Cas no 2228985-62-2 (1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine)
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine
- EN300-1963025
- 2228985-62-2
-
- Inchi: 1S/C9H12F2N2O/c1-9(12,8(10)11)7-5-6(14-2)3-4-13-7/h3-5,8H,12H2,1-2H3
- InChI Key: GJJHJZJENKKNBW-UHFFFAOYSA-N
- SMILES: FC(C(C)(C1C=C(C=CN=1)OC)N)F
Computed Properties
- Exact Mass: 202.09176933g/mol
- Monoisotopic Mass: 202.09176933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 48.1Ų
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1963025-0.05g |
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine |
2228985-62-2 | 0.05g |
$1008.0 | 2023-09-17 | ||
| Enamine | EN300-1963025-0.1g |
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine |
2228985-62-2 | 0.1g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1963025-0.25g |
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine |
2228985-62-2 | 0.25g |
$1104.0 | 2023-09-17 | ||
| Enamine | EN300-1963025-0.5g |
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine |
2228985-62-2 | 0.5g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1963025-1.0g |
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine |
2228985-62-2 | 1g |
$1872.0 | 2023-05-31 | ||
| Enamine | EN300-1963025-2.5g |
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine |
2228985-62-2 | 2.5g |
$2351.0 | 2023-09-17 | ||
| Enamine | EN300-1963025-5.0g |
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine |
2228985-62-2 | 5g |
$5429.0 | 2023-05-31 | ||
| Enamine | EN300-1963025-10.0g |
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine |
2228985-62-2 | 10g |
$8049.0 | 2023-05-31 | ||
| Enamine | EN300-1963025-1g |
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine |
2228985-62-2 | 1g |
$1200.0 | 2023-09-17 | ||
| Enamine | EN300-1963025-5g |
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine |
2228985-62-2 | 5g |
$3479.0 | 2023-09-17 |
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine
Research Brief on 1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine (CAS: 2228985-62-2)
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine (CAS: 2228985-62-2) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoro and methoxypyridinyl moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Its structural features suggest a high degree of specificity and potency, making it a valuable candidate for further investigation.
Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine. Preliminary findings indicate that this compound exhibits strong inhibitory effects on certain kinases and proteases, which are critical targets in the treatment of cancers and inflammatory diseases. The presence of the difluoro group enhances its metabolic stability, while the methoxypyridinyl moiety contributes to its binding affinity, as demonstrated in in vitro and in vivo models.
The synthesis of 1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine involves a multi-step process that ensures high yield and purity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm its structural integrity. Researchers have also explored its pharmacokinetic profile, revealing favorable absorption and distribution properties, along with a manageable toxicity profile in preclinical studies.
One of the most notable applications of this compound is in the development of targeted therapies for neurodegenerative disorders. Its ability to cross the blood-brain barrier and modulate specific neurotransmitter systems has been a key area of investigation. Additionally, its potential as an adjuvant in combination therapies is being explored, with early results suggesting synergistic effects when used alongside conventional drugs.
Despite these promising findings, challenges remain in the clinical translation of 1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine. Issues such as scalability of synthesis, long-term safety, and resistance mechanisms need to be addressed in future studies. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic efficacy and minimize adverse effects.
In conclusion, 1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine represents a significant advancement in the field of medicinal chemistry. Its unique structural and pharmacological properties position it as a promising candidate for further development. Continued research and collaboration across academic and industrial sectors will be essential to fully realize its therapeutic potential and bring it closer to clinical application.
2228985-62-2 (1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)